molecular formula C8H10BrNO B8711875 (2-Amino-3-bromo-5-methylphenyl)methanol

(2-Amino-3-bromo-5-methylphenyl)methanol

Cat. No.: B8711875
M. Wt: 216.07 g/mol
InChI Key: VOEZTUOMIAIGAK-UHFFFAOYSA-N
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Description

(2-Amino-3-bromo-5-methylphenyl)methanol is a useful research compound. Its molecular formula is C8H10BrNO and its molecular weight is 216.07 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H10BrNO

Molecular Weight

216.07 g/mol

IUPAC Name

(2-amino-3-bromo-5-methylphenyl)methanol

InChI

InChI=1S/C8H10BrNO/c1-5-2-6(4-11)8(10)7(9)3-5/h2-3,11H,4,10H2,1H3

InChI Key

VOEZTUOMIAIGAK-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C(=C1)Br)N)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

The 2-amino-3-bromo-5-methylbenzoic acid (20.0 g, 86.0 mmol) was dissolved in tetrahydrofuran (200 ml) and cooled to 0° C. A solution of borane dimethylsulfide complex (15.6 mL, 156.0 mmol) was dissolved in tetrahydrofuran (40 mL) and added dropwise. The solution was kept at 0° C. for an additional 30 minutes, warmed to room temperature for 2 h and finally refluxed for 16 h. The solution was cooled to room temperature and methanol (10 mL) added slowly to control the gas evolution. The solution was stirred for 30 minutes at room temperature and 1 N hydrochloric acid added. The solution was stirred for 3 h and solvent removed to a volume of about 100 mL. Water (200 mL) was added and the solution extracted with diethylether (200 mL). The aqueous layer was collected, adjusted to pH=12 with 1N sodium hydroxide which formed a solid in the solution. The solid was collected, dissolved in ethyl acetate (100 mL), dried over sodium sulfate and solvent removed at reduced pressure. The (2-amino-3-bromo-5-methylphenyl)methanol (9.5 g, 43.9 mmol) was obtained as a off white solid. (51% yield): HRMS m/z 216.0047; calcd for M+H 216.0024.
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
40 mL
Type
solvent
Reaction Step Four

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